Cas no 101563-40-0 (3-[2-(1,3-dioxan-2-yl)ethoxy]propan-1-ol)

• Product Name: 3-[2-(1,3-dioxan-2-yl)ethoxy]propan-1-ol
• CAS No: 101563-40-0
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 1129531
• PubChem ID: 13464117
• Update Time: 2025-04-20

3-[2-(1,3-dioxan-2-yl)ethoxy]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[2-(1,3-dioxan-2-yl)ethoxy]propan-1-ol
• SureCN6704266
• 2-&lt
• 2-(3-hydroxypropoxy)-ethyl&gt
• -1,3-dioxane
• 3-(2-[1,3]Dioxan-2-yl-aethoxy)-propan-1-ol
• CTK0G8109
• 2-(3-hydroxypropoxy)ethyl&gt
• 3-(2-[1,3]dioxan-2-yl-ethoxy)-propan-1-ol
• AGN-PC-00MO5U
• 1-Propanol, 3-[2-(1,3-dioxan-2-yl)ethoxy]-
• ACMC-20m4lx
• SureCN6704266; 2-< 2-(3-hydroxypropoxy)-ethyl> -1,3-dioxane; 3-(2-[1,3]Dioxan-2-yl-aethoxy)-propan-1-ol; CTK0G8109; 2-< 2-(3-hydroxypropoxy)ethyl> -1,3-dioxane; 3-(2-[1,3]dioxan-2-yl-ethoxy)-propan-1-ol; AGN-PC-00MO5U; 1-Propanol, 3-[2-(1,3-dioxan-2-yl)ethoxy]-; ACMC-20m4lx;
• DB-394392
• DTXSID40541482
• 2-[2-(3-hydroxypropoxy)ethyl]-1,3-dioxane
• 101563-40-0
• 3-[2-(1,3-Dioxan-2-yl)ethoxy]-1-propanol
• SCHEMBL6704266

• Inchi： 1S/C9H18O4/c10-4-1-5-11-8-3-9-12-6-2-7-13-9/h9-10H,1-8H2
• InChI Key： BVIPOYHEZUXXFZ-UHFFFAOYSA-N
• SMILES： O1CCCOC1CCOCCCO

Computed Properties

• Exact Mass: 190.12054
• Monoisotopic Mass: 190.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92